![molecular formula C20H20F2N2O4S2 B2697532 (E)-N-(4,6-difluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-(4-(ethylsulfonyl)phenyl)acetamide CAS No. 941931-89-1](/img/structure/B2697532.png)
(E)-N-(4,6-difluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-(4-(ethylsulfonyl)phenyl)acetamide
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Description
(E)-N-(4,6-difluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-(4-(ethylsulfonyl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H20F2N2O4S2 and its molecular weight is 454.51. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Antimicrobial Activity : Compounds similar to the specified chemical have been synthesized and evaluated for antimicrobial properties. For instance, novel sulphonamide derivatives have been studied for their reactivity and antimicrobial activities, indicating the potential of these compounds in developing new antimicrobial agents (Fahim & Ismael, 2019).
Cancer Research : Benzothiazole derivatives have been investigated for their antitumor activity. The synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, for example, was performed with the aim of evaluating their potential antitumor effects against various human tumor cell lines, highlighting the interest in these compounds for cancer research (Yurttaş, Tay, & Demirayak, 2015).
VEGF-A Inhibition : The development of benzophenone-thiazole derivatives as potent VEGF-A inhibitors presents another avenue of research, with implications for the treatment of diseases influenced by vascular endothelial growth factor, such as certain types of cancer (Prashanth et al., 2014).
Glutaminase Inhibition : Research into bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, including compounds with similar structural features to the specified chemical, has explored their role as inhibitors of kidney-type glutaminase. This enzyme is a target for cancer therapy, underscoring the relevance of these compounds in developing new therapeutic agents (Shukla et al., 2012).
properties
IUPAC Name |
N-[4,6-difluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2-(4-ethylsulfonylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20F2N2O4S2/c1-3-30(26,27)15-6-4-13(5-7-15)10-18(25)23-20-24(8-9-28-2)19-16(22)11-14(21)12-17(19)29-20/h4-7,11-12H,3,8-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQXFBNOOHHRKMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=C(C=C1)CC(=O)N=C2N(C3=C(C=C(C=C3S2)F)F)CCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20F2N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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